Cas no 5416-54-6 (2-Butenedioicacid, 2-ethoxy-, 1,4-diethyl ester, (2E)-)

2-Butenedioicacid, 2-ethoxy-, 1,4-diethyl ester, (2E)- structure
5416-54-6 structure
Product Name:2-Butenedioicacid, 2-ethoxy-, 1,4-diethyl ester, (2E)-
CAS No:5416-54-6
MF:C10H16O5
MW:216.231043815613
CID:386018
PubChem ID:6376033
Update Time:2025-04-19

2-Butenedioicacid, 2-ethoxy-, 1,4-diethyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenedioicacid, 2-ethoxy-, 1,4-diethyl ester, (2E)-
    • diethyl 2-ethoxybut-2-enedioate
    • NSC6834
    • 5416-54-6
    • SCHEMBL16683363
    • NSC-6834
    • Inchi: 1S/C10H16O5/c1-4-13-8(10(12)15-6-3)7-9(11)14-5-2/h7H,4-6H2,1-3H3/b8-7+
    • InChI Key: LAXJAKSCEPOBCW-BQYQJAHWSA-N
    • SMILES: O(CC)/C(/C(=O)OCC)=C/C(=O)OCC

Computed Properties

  • Exact Mass: 216.09978
  • Monoisotopic Mass: 216.09977361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 8
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 61.8Ų

Experimental Properties

  • PSA: 61.83

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